Cas no 2460755-90-0 (6-amino-3-fluoro-2-methylbenzonitrile hydrochloride)

• Product Name: 6-amino-3-fluoro-2-methylbenzonitrile hydrochloride
• CAS No: 2460755-90-0
• MF: C₈H₈ClFN₂
• MW: 186.613924026489
• MDL: MFCD32703306
• CID: 5462286
• PubChem ID: 154832825
• Update Time: 2025-06-14

6-amino-3-fluoro-2-methylbenzonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-fluoro-2-methylbenzonitrile;hydrochloride
• 6-amino-3-fluoro-2-methylbenzonitrile hydrochloride
• Z4512920742

• MDL： MFCD32703306
• Inchi： 1S/C8H7FN2.ClH/c1-5-6(4-10)8(11)3-2-7(5)9;/h2-3H,11H2,1H3;1H
• InChI Key： QBNSGLDWLYQKNS-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=C(C(C#N)=C1C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 184
• Topological Polar Surface Area: 49.8

Additional information on 6-amino-3-fluoro-2-methylbenzonitrile hydrochloride

Comprehensive Overview of 6-Amino-3-fluoro-2-methylbenzonitrile Hydrochloride (CAS No. 2460755-90-0)

6-Amino-3-fluoro-2-methylbenzonitrile hydrochloride (CAS No. 2460755-90-0) is a fluorinated aromatic compound with significant applications in pharmaceutical and agrochemical research. This specialty chemical is characterized by its unique molecular structure, combining an amino group, a fluoro substituent, and a nitrile functionality, making it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for high-purity fluorinated intermediates like this compound due to their role in drug discovery and material science innovations.

The growing demand for fluorinated building blocks in medicinal chemistry has placed compounds such as 6-amino-3-fluoro-2-methylbenzonitrile hydrochloride in the spotlight. Its CAS number 2460755-90-0 is often queried in scientific databases, reflecting its relevance in developing kinase inhibitors and antibacterial agents. Recent trends in AI-driven drug discovery and green chemistry have further amplified interest in this compound, as researchers explore sustainable synthetic routes and computational modeling to optimize its applications.

From a structural perspective, the presence of both electron-withdrawing (fluoro) and electron-donating (amino) groups on the benzene ring enhances the compound's reactivity, enabling diverse derivatization pathways. This property aligns with the current focus on structure-activity relationship (SAR) studies, a hot topic in precision medicine and targeted therapy development. Laboratories specializing in high-throughput screening often utilize this intermediate to create libraries of analogs for biological testing.

In agrochemical research, 6-amino-3-fluoro-2-methylbenzonitrile hydrochloride serves as a precursor for crop protection agents, addressing the global need for sustainable pest control solutions. Its nitrile group offers a strategic handle for further functionalization, a feature highly valued in designing next-generation herbicides. These applications resonate with trending searches on environmentally friendly agrochemicals and low-residue formulations.

Quality parameters for this compound are critical, as evidenced by frequent searches for HPLC purity standards and spectroscopic characterization data (e.g., NMR, LC-MS). The pharmaceutical industry's emphasis on ICH guidelines and impurity profiling has made detailed technical specifications of CAS No. 2460755-90-0 a key resource for compliance-driven synthesis. Suppliers highlighting cGMP-compliant production of this intermediate gain traction in contract manufacturing markets.

Emerging discussions about bioisosteric replacements in drug design have further elevated the importance of fluorinated analogs like this compound. The 3-fluoro substitution is particularly noteworthy, as it mimics metabolic stability improvements observed in FDA-approved fluorinated drugs. Such insights are frequently explored in medicinal chemistry webinars and patent literature, making this compound a recurring subject in professional forums.

Storage and handling recommendations for 6-amino-3-fluoro-2-methylbenzonitrile hydrochloride often appear in technical FAQs, reflecting user concerns about compound stability under various conditions. Best practices suggest anhydrous environments and controlled temperature storage to maintain its integrity—a detail crucial for reproducibility in multi-step synthetic routes.

With the rise of fragment-based drug discovery, small molecular weight compounds like this nitrile derivative have gained prominence. Its MW 186.6 g/mol and LogP properties make it suitable for lead optimization campaigns, a fact underscored by its inclusion in commercial fragment libraries. These attributes align with industry efforts to address undruggable targets through innovative chemical scaffolds.

The synthetic versatility of CAS 2460755-90-0 is demonstrated by its participation in cross-coupling reactions, reductive aminations, and cyclization processes. Such transformations are central to developing heterocyclic compounds, a research area experiencing rapid growth due to their prevalence in approved therapeutics. Recent publications highlighting metal-free synthetic approaches have referenced this compound as a model substrate.

In analytical chemistry, this hydrochloride salt's characteristic melting point and solubility profile serve as important quality control markers. These physicochemical properties are frequently compared against computational predictions as part of cheminformatics validation studies—an intersection of wet lab and in silico methods dominating contemporary research methodologies.